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Compound of Interest

Compound Name: Einecs 277-233-1

Cat. No.: B15193428 Get Quote

Chemical Identity:

Einecs Number: 277-233-1

CAS Number: 73019-12-2

IUPAC Name: 4-(4-acetamidoanilino)-1-amino-9,10-dioxo-9,10-dihydroanthracene-2-sulfonic

acid

Molecular Formula: C₂₂H₁₇N₃O₆S

Initial research into the application of Einecs 277-233-1 as an intermediate in pharmaceutical

synthesis has revealed a significant lack of publicly available data, experimental protocols, or

specific examples of its use in the manufacturing of therapeutic agents. While the chemical

structure, an anthraquinone derivative, is found in some classes of molecules investigated for

medicinal properties, specific documentation detailing the role of Einecs 277-233-1 in the

synthesis of pharmaceuticals is not present in the surveyed scientific literature, patent

databases, or regulatory filings.

The primary identified application of the compound with CAS number 73019-12-2 is as a

commercial dye, specifically identified as C.I. Acid Blue 284. Its properties as a dye are well-

documented, but this does not provide a basis for its use as a pharmaceutical intermediate.
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Broader research into anthraquinone sulfonic acid derivatives does indicate their exploration in

medicinal chemistry, particularly in the development of kinase inhibitors and anticancer agents.

These compounds are of interest due to their ability to intercalate with DNA and inhibit

enzymes such as topoisomerase. However, these studies focus on different, though structurally

related, molecules and do not mention Einecs 277-233-1.

Conclusion:

Based on extensive searches, there is no available information to suggest that Einecs 277-
233-1 is currently used as an intermediate in pharmaceutical synthesis. Consequently, the

creation of detailed application notes and experimental protocols for this specific purpose is not

possible. The core requirements of data presentation, experimental protocols, and

visualizations cannot be fulfilled due to the absence of relevant source material.

For researchers and drug development professionals interested in the potential of

anthraquinone derivatives, it is recommended to consult literature on related compounds that

have been explicitly investigated for pharmaceutical applications.

Logical Relationship of Search and Findings

The following diagram illustrates the logical flow of the research process and the resulting

conclusion.
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Initial Query Investigation Findings

Conclusion

Einecs 277-233-1 Identify Chemical Name and CAS Search for Pharmaceutical Synthesis Applications

Search Patent Databases

IUPAC: 4-(4-acetamidoanilino)-1-amino-9,10-dioxo-9,10-dihydroanthracene-2-sulfonic acid
CAS: 73019-12-2

No Direct Evidence of Use in Pharmaceutical Synthesis

Primary Application as a Dye (Acid Blue 284)

Broaden Search to Related Compounds

Related Anthraquinones Studied for Anticancer Properties

Insufficient Information to Fulfill Request

Click to download full resolution via product page

Caption: Research workflow for Einecs 277-233-1 applications.

To cite this document: BenchChem. [Application Notes and Protocols: Einecs 277-233-1 in
Pharmaceutical Synthesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15193428#einecs-277-233-1-as-an-intermediate-in-
pharmaceutical-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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